Cas no 2228312-89-6 (2-(1-methyl-1H-imidazol-4-yl)prop-2-enoic acid)

• Product Name: 2-(1-methyl-1H-imidazol-4-yl)prop-2-enoic acid
• CAS No: 2228312-89-6
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 6308047
• PubChem ID: 19874109
• Update Time: 2025-06-25

2-(1-methyl-1H-imidazol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-imidazol-4-yl)prop-2-enoic acid
• 2228312-89-6
• EN300-1786746

• Inchi： 1S/C7H8N2O2/c1-5(7(10)11)6-3-9(2)4-8-6/h3-4H,1H2,2H3,(H,10,11)
• InChI Key： HLJISLJGKORXIR-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1=CN(C)C=N1)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(1-methyl-1H-imidazol-4-yl)prop-2-enoic acid

Introduction to 2-(1-methyl-1H-imidazol-4-yl)prop-2-enoic acid (CAS No: 2228312-89-6)

2-(1-methyl-1H-imidazol-4-yl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228312-89-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif combining an imidazole ring with a propenoic acid moiety, exhibits promising properties that make it a valuable candidate for various biochemical applications.

The molecular structure of 2-(1-methyl-1H-imidazol-4-yl)prop-2-enoic acid consists of a propenoic acid backbone substituted with a 1-methylimidazole group at the 4-position. This configuration imparts distinct chemical and biological characteristics, making it an intriguing subject for further investigation. The presence of the imidazole ring not only contributes to the compound's solubility and stability but also opens up possibilities for interactions with biological targets, particularly in the context of drug design and development.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse pharmacological activities. The imidazole scaffold, in particular, is well-known for its role in numerous bioactive molecules, including antifungal, antimicrobial, and anti-inflammatory agents. The derivative 2-(1-methyl-1H-imidazol-4-yl)prop-2-enoic acid leverages these properties, offering a novel platform for medicinal chemistry exploration.

One of the most compelling aspects of 2-(1-methyl-1H-imidazol-4-yl)prop-2-enoic acid is its potential as a building block for more complex pharmacophores. Researchers have utilized this compound in the synthesis of novel inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, studies have explored its derivatives as potential modulators of metabolic enzymes, suggesting applications in the treatment of metabolic disorders.

The compound's reactivity also makes it suitable for use in chemical probes and tool compounds designed to study biological mechanisms. By incorporating 2-(1-methyl-1H-imidazol-4-yl)prop-2-enoic acid into probes, scientists can gain insights into the function of specific proteins and enzymes, thereby facilitating the discovery of new therapeutic targets.

Recent advancements in computational chemistry have further enhanced the utility of 2-(1-methyl-1H-imidazol-4-yl)prop-2-enolic acid. Molecular modeling studies have predicted its binding affinity to several protein targets, providing a rational basis for designing more potent and selective derivatives. These computational approaches have been instrumental in guiding synthetic strategies aimed at optimizing the pharmacological properties of this compound.

Moreover, the synthesis of 2-(1-methyl-H-imidazol-Z'-yl)prop-Z'-enoic acid has been refined through modern organic methodologies, ensuring high yields and purity. These synthetic advancements have made it more feasible to produce sufficient quantities of the compound for both preclinical studies and industrial applications. The ability to access this compound efficiently is crucial for advancing its use in drug discovery programs.

The biological activity of CAS No 2228312896 has been preliminarily evaluated in various in vitro assays. Initial results indicate that this compound exhibits inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These findings are particularly relevant given the increasing recognition of these pathways in chronic diseases such as cancer and neurodegenerative disorders.

Further research is ongoing to explore the therapeutic potential of derivatives of (CAS No: 2228312896). By modifying its structure through combinatorial chemistry and high-throughput screening, scientists aim to identify analogs with enhanced efficacy and reduced toxicity. Such efforts are expected to yield novel candidates for clinical development.

The role of (CAS No: 2228312896) in drug development is also supported by its compatibility with various functionalization strategies. This flexibility allows chemists to introduce diverse substituents, enabling fine-tuning of its pharmacokinetic properties. Such adaptability is essential for creating molecules that can navigate complex biological systems effectively.

In conclusion,(CAS No: 2228312896) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable chemical properties make it an excellent candidate for further exploration. As our understanding of biological mechanisms continues to evolve,(CAS No: 2228312896) will likely play an increasingly important role in the discovery and development of new therapeutic agents.